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Compound of Interest

3-Fluoro-2-iodoquinoline-4-
Compound Name:

carbaldehyde
CAS No.: 250739-98-1
Cat. No.: B12881738

Get Quote

Executive Summary

The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core for
antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and antibacterials (Bedaquiline).
Within this family, fluorinated 2-chloroquinoline-3-carbaldehydes represent a high-value
synthetic hub. These intermediates offer a unique trifecta of properties: the metabolic
robustness of the fluorine substituent, the electrophilic versatility of the aldehyde handle, and
the displaceable 2-chloro group for rapid library diversification.

This guide provides a rigorous technical analysis of these building blocks, detailing the Meth-
Cohn synthesis, structural characterization, and divergent application in generating tricyclic
heterocycles and kinase inhibitor pharmacophores.

The Fluorine Effect on the Quinoline Scaffold[1]

The strategic incorporation of fluorine into the quinoline core alters physicochemical properties

fundamental to drug efficacy.[1]
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Property

Effect of Fluorine
Substitution

Drug Discovery
Implication

Metabolic Stability

Blocks CYP450 oxidation sites
(esp. C-6, C-8).

Extends half-life (

) and reduces clearance.

Enhances membrane

Increases
Lipophilicity permeability and blood-brain
(approx. +0.25 per F atom). barrier penetration.
o Improves ligand-protein
o . C-F bond mimics C-O or C-H; S ] o
Binding Affinity binding interactions via dipole
acts as H-bond acceptor. ) ]
interactions.
Lowers

Electronic Effects

Strong electron-withdrawing

induction (

).

of the pyridine nitrogen;
activates C-2 for nucleophilic
attack (

).

Synthetic Methodology: The Meth-Cohn Route[2]

While oxidative cleavage of methyl quinolines (Riley oxidation) is possible, the Meth-Cohn

synthesis (Vilsmeier-Haack cyclization of acetanilides) remains the industrial and laboratory

standard for generating 2-chloro-3-formylquinolines. It is a self-validating cascade reaction that

builds the pyridine ring, installs the chlorine, and formylates the C-3 position in a single pot.

Mechanism of Action

The reaction proceeds via the formation of a Vilsmeier reagent (chloroiminium salt), which

activates the acetanilide. The critical step is the intramolecular electrophilic aromatic

substitution that closes the ring.
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Figure 1: Mechanistic Pathway of the Meth-Cohn Synthesis

Click to download full resolution via product page

Experimental Protocol: Synthesis of 2-Chloro-6-
fluoroquinoline-3-carbaldehyde

Target Compound: 2-Chloro-6-fluoroquinoline-3-carbaldehyde CAS: 749920-54-5 Scale: 10
mmol (adaptable to >100 mmol)

Reagents

¢ N-(4-Fluorophenyl)acetamide (p-Fluoroacetanilide): 1.53 g (10 mmol)
e Phosphoryl chloride (
): 6.5 mL (~70 mmol, 7 eq)
e N,N-Dimethylformamide (DMF): 2.3 mL (~30 mmol, 3 eq)
e Sodium Bicarbonate (

): Saturated aqueous solution

Step-by-Step Procedure

e Vilsmeier Reagent Formation: In a dry round-bottom flask equipped with a drying tube
(CacCl2), cool DMF (2.3 mL) to 0-5°C using an ice-salt bath.

¢ Addition: Add

(6.5 mL) dropwise over 15 minutes. Caution: Exothermic reaction. Maintain temperature
<10°C. Stir for an additional 30 minutes at 0°C to form the semi-solid white Vilsmeier adduct.

o Substrate Addition: Add solid p-fluoroacetanilide (1.53 g) in small portions to the adduct.
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» Cyclization: Remove the ice bath and heat the mixture to 75-80°C. Stir for 4-16 hours.[2]
o Checkpoint: Monitor by TLC (30% EtOAc/Hexane). The starting acetanilide (

) should disappear, and a fluorescent yellow spot (

) should appear.

e Quenching: Cool the reaction mixture to room temperature. Pour the viscous oil slowly onto
200 g of crushed ice with vigorous stirring.

e Hydrolysis & Isolation: Stir the aqueous suspension for 30 minutes to hydrolyze the iminium
salt. Neutralize the suspension to pH 7-8 using saturated

(or 5M NaOH dropwise).

« Purification: Filter the resulting yellow precipitate. Wash copiously with cold water.
Recrystallize from Ethyl Acetate or Acetonitrile.

Characterization Data (Self-Validation)

o Appearance: Pale yellow needles.[3]
* Yield: Typical 65-85%.
e Melting Point: 142-146°C.

« NMR (300 MHz,

):

o

10.55 (s, 1H, —CHO) — Diagnostic aldehyde peak.

o

8.75 (s, 1H, H-4) — Diagnostic singlet for the pyridine ring proton.

o

8.10 (dd, 1H, H-8), 7.85 (dd, 1H, H-5), 7.55 (td, 1H, H-7).
e IR (KBr): 1690

(C=0 stretch).[4]
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Reactivity & Divergent Synthesis

The 3-formyl group acts as a "chemical hook," allowing the scaffold to be elaborated into
complex tricyclic drugs or functionalized ligands.

2-Chloro-6-fluoro-
quinoline-3-carbaldehyde

NaBH4 / MeOH

Y

Acrylic Acids Quinolin-3-yl Methanol Pyrazolo[3,4-b]quinolines Thiazolidinones
(Knoevenagel Condensation) (NaBH4 Reduction) (Hydrazine Cyclization) (Multicomponent Rxn)

R-NH2 / H+

Malonic Acid / Piperidine Hydrazine Hydrate / Reflux Amine + Thioglycolic Acid

Schiff Bases / Hydrazones
(Antimicrobial/Antifungal)

Figure 2: Divergent Synthetic Applications of the Aldehyde Handle
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Key Transformations

o Pyrazolo[3,4-b]quinolines: Reaction with hydrazine hydrate leads to the formation of a
hydrazone intermediate, which undergoes intramolecular

displacement of the 2-chloro group to fuse a pyrazole ring. This scaffold is prominent in anti-
inflammatory research.[1]

o Knoevenagel Condensation: Reaction with malonic acid or ethyl cyanoacetate yields 3-vinyl
guinolines, often used as Michael acceptors in the synthesis of covalent kinase inhibitors.

o Thiazolidinones: A three-component reaction (Aldehyde + Amine + Thioglycolic acid) yields
4-thiazolidinones, a class of potent antimicrobial agents.

Case Studies in Drug Discovery
Kinase Inhibitor Scaffolds

Many Type | and Type Il kinase inhibitors utilize the quinoline core to bind to the ATP hinge
region.
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» Design Strategy: The 2-chloro position is displaced by an aniline (via Buchwald-Hartwig or
acid-catalyzed

) to introduce a "tail" that extends into the solvent-exposed region or the hydrophobic back
pocket.

» Role of Aldehyde: The 3-formyl group is often converted to a nitrile (~CN) or an amide to
interact with the gatekeeper residue (e.g., T790M in EGFR).

Antibacterial Agents (Tuberculosis)

Fluorinated quinolines are structural analogs to fluoroquinolones (e.g., Ciprofloxacin). While
fluoroquinolones are 4-oxo derivatives, the 2-chloro-3-formyl intermediate allows access to
furo[2,3-b]quinolines, which have shown activity against Mycobacterium tuberculosis by
inhibiting ATP synthase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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